Cas no 19613-02-6 (Narcotine, 2-thiophenecarboxylate)

Narcotine, 2-thiophenecarboxylate structure
19613-02-6 structure
Product Name:Narcotine, 2-thiophenecarboxylate
CAS No:19613-02-6
Molecular Formula:C5H3O2S-
Molecular Weight:127.14112
CID:1388010
PubChem ID:73456762

Narcotine, 2-thiophenecarboxylate Properties

Names and Identifiers

    • Narcotine, 2-thiophenecarboxylate
    • UGISWCQBEPENHX-URBRKQAFSA-N
    • EINECS 243-182-9
    • 19613-02-6
    • InChIKey: UGISWCQBEPENHX-URBRKQAFSA-N
    • Inchi: InChI=1S/C22H23NO7.C5H4O2S/c1-23-8-7-11-9-14-20(29-10-28-14)21(27-4)15(11)17(23)18-12-5-6-13(25-2)19(26-3)16(12)22(24)30-18;6-5(7)4-2-1-3-8-4/h5-6,9,17-18H,7-8,10H2,1-4H3;1-3H,(H,6,7)/t17-,18+;/m1./s1
    • SMILES: CN1CCC2=CC3=C(C(=C2C1C4C5=C(C(=C(C=C5)OC)OC)C(=O)O4)OC)OCO3.C1=CSC(=C1)C(=O)O

Computed Properties

  • Exact Mass: 126.98539
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 11
  • Rotatable Bond Count: 5
  • Monoisotopic Mass: 541.14065261g/mol
  • Heavy Atom Count: 38
  • Complexity: 750
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 2
  • Topological Polar Surface Area: 141Ų

Experimental Properties

  • PSA: 40.13

Narcotine, 2-thiophenecarboxylate Related Literature

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